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Compound of Interest

Compound Name: N-Nitroso Aripiprazole

Cat. No.: B16348155

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

characteristics of N-Nitroso Aripiprazole, a potential nitrosamine impurity of the atypical

antipsychotic drug, Aripiprazole. Understanding these properties is critical for the development

of analytical methods, quality control strategies, and risk assessment in pharmaceutical

manufacturing.

Chemical Identity and Structure
N-Nitroso Aripiprazole is the N-nitroso derivative of Aripiprazole, formed by the nitrosation of

the secondary amine present in the parent molecule.[1][2] Its formal chemical name is 7-(4-(4-

(2,3-dichlorophenyl)piperazin-1-yl)butoxy)-1-nitroso-3,4-dihydroquinolin-2(1H)-one.[2][3][4] This

compound is a critical reference standard for analytical method development, validation, and

quality control applications in the production of Aripiprazole to ensure patient safety.[2][3]

It is important to distinguish the primary N-Nitroso Aripiprazole from other potential

nitrosamine impurities related to Aripiprazole synthesis or degradation, such as N-Nitroso
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Aripiprazole EP Impurity B (1-(2,3-Dichlorophenyl)-4-nitrosopiperazine).[1][5][6]

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-Nitroso Aripiprazole.

Data for some properties, such as melting point, boiling point, pKa, and logP, are not readily

available in the public domain, which is common for pharmaceutical impurities that are typically

synthesized as analytical standards rather than bulk substances.
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Property Value Source(s)

IUPAC Name

7-(4-(4-(2,3-

dichlorophenyl)piperazin-1-

yl)butoxy)-1-nitroso-3,4-

dihydroquinolin-2(1H)-one

[2]

Synonyms N/A [2]

CAS Number Not Assigned (NA) [3][4]

Molecular Formula C23H26Cl2N4O3 [2][3][4][7]

Molecular Weight
477.38 g/mol (or 477.39 g/mol

, 477.4 g/mol )
[2][4][7]

Appearance

Data not available; parent

compound Aripiprazole is a

white to off-white crystalline

powder.

[8]

Solubility

Data not available; parent

compound Aripiprazole is

insoluble in water, sparingly

soluble in Toluene, and freely

soluble in Dichloromethane.[8]

[9]

Melting Point Data not available. [10]

Boiling Point Data not available.

pKa

Data not available; parent

compound Aripiprazole has an

estimated pKa of 7.46.

[11]

logP

Data not available; parent

compound Aripiprazole has a

calculated LogP of 5.0.

[12]

SMILES

ClC1=C(Cl)C(=CC=C1)N1CC

N(CCCCOC2=CC3=C(CCC(=

O)N3N=O)C=C2)CC1

[3][7][13]
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InChI

InChI=1S/C23H26Cl2N4O3/c2

4-19-4-3-5-20(23(19)25)28-13-

11-27(12-14-28)10-1-2-15-32-

18-8-6-17-7-9-22(30)29(26-

31)21(17)16-18/h3-6,8,16H,1-

2,7,9-15H2

[2]

Experimental Protocols: Detection and
Quantification
Specific experimental protocols for determining the fundamental physicochemical properties

(e.g., melting point, solubility) of N-Nitroso Aripiprazole are not detailed in available literature.

However, the primary experimental concern for such impurities is their detection and

quantification at trace levels in pharmaceutical products. Advanced, highly sensitive analytical

techniques are required for this purpose.[14][15]

3.1 General Analytical Strategy

The detection of N-nitrosamine impurities necessitates methods with extremely low detection

limits, often in the parts-per-billion (ppb) range.[14][16] The standard approach involves

hyphenated chromatographic and mass spectrometric techniques.

3.2 Sample Preparation A robust sample preparation protocol is crucial for accurate

quantification and to mitigate matrix effects.

Dissolution: The drug substance or product is dissolved in a suitable solvent. For

Aripiprazole, which has poor aqueous solubility, an organic solvent like dichloromethane or a

mixture containing dimethylformamide (DMF) might be used initially.[8][9]

Extraction (if necessary): Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid

Extraction (LLE) may be employed to concentrate the analyte and remove interfering

substances from the sample matrix.

Filtration: The final solution is filtered through a 0.22 µm or 0.45 µm filter to remove

particulates before injection into the analytical system.
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3.3 Instrumentation and Methodology

Liquid Chromatography-Mass Spectrometry (LC-MS) is the most common and powerful

technique for nitrosamine analysis.[14][15]

Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) is

preferred for its high resolution and speed.

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with

0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile with 0.1% formic

acid).

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure

reproducibility.

Mass Spectrometry System: High-resolution mass spectrometry (HRMS) or tandem mass

spectrometry (MS/MS) is essential for sensitivity and selectivity.[16]

Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray

Ionization (ESI) are commonly used.

Analyzer: Triple Quadrupole (QqQ) for MS/MS or Orbitrap/Time-of-Flight (TOF) for HRMS.

Detection Mode: For MS/MS, Multiple Reaction Monitoring (MRM) is used for its high

selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for N-
Nitroso Aripiprazole. For HRMS, detection is based on the accurate mass of the

protonated molecule [M+H]+.

Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for more

volatile nitrosamines, though LC-MS is more common for non-volatile impurities like N-Nitroso
Aripiprazole.[15]

Visualizations: Pathways and Workflows
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The following diagrams illustrate the chemical formation pathway for nitrosamines and a typical

analytical workflow for their detection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16348155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Amine
(e.g., in Aripiprazole precursor)

N-Nitroso Compound
(N-Nitroso Aripiprazole)

Nitrosating Agent
(e.g., Nitrous Acid, HNO₂) Acidic Conditions (H⁺)

Catalyzes
Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16348155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Instrumentation

Data Processing

Pharmaceutical Sample
(API or Drug Product)

Dissolution in
Appropriate Solvent

Extraction / Cleanup
(e.g., SPE)

Final Sample Solution

UHPLC Separation
(C18 Column)

Mass Spectrometry
(HRMS or MS/MS)

Detection & Identification
(Accurate Mass / MRM)

Quantification
(vs. Reference Standard)

Report Result

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b16348155/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-characteristics-of-n-nitroso-aripiprazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16348155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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